4-Ethynyl-1,2-dinitrobenzene

• CAS RN: 58297-33-9
• Molecular Formula: C8H4N2O4
• Molecular Weight: 192.13 g/mol
• IUPAC Name: 4-ethynyl-1,2-dinitrobenzene
• InChI: InChI=1S/C8H4N2O4/c1-2-6-3-4-7(9(11)12)8(5-6)10(13)14/h1,3-5H
• InChI Key: PCTQESXTJXZFQK-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Description

4-Ethynyl-1,2-dinitrobenzene is a useful research compound. Its molecular formula is C8H4N2O4 and its molecular weight is 192.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 50 ml of a rapidly stirred 0.5 m sodium hydroxide solution maintained at 60°C was rapidly added a solution containing 4.0 g (15.5 mmoles) of 3,4-dinitro-α-chlorocinnamaldehyde dissolved in 10 ml of dioxane. The mixture was stirred for 5 minutes, at which time the solution was cooled and neutralized with 1N sulfuric acid. The reaction mixture was extracted into methylene chloride, and the combined extracts washed with several portions of water. The methylene chloride solution was reduced in volume to 25 ml and filtered through a 1 × 3 inch dry column of silica gel, eluting with methylene chloride. Evaporation of the eluate yielded 1.2 g (40% yield) of 3,4-dinitroethynyl benzene as a light brown oil.